Cas no 89007-73-8 (1H-Indazol-3-amine, 1-[3-(2,6-dimethyl-1-piperidinyl)butyl]-)

• Product Name: 1H-Indazol-3-amine, 1-[3-(2,6-dimethyl-1-piperidinyl)butyl]-
• CAS No: 89007-73-8
• MF: C₁₈H₂₈N₄
• MW: 300.441723823547
• CID: 616242
• PubChem ID: 13210575
• Update Time: 2025-04-19

1H-Indazol-3-amine, 1-[3-(2,6-dimethyl-1-piperidinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 1-[3-(2,6-dimethyl-1-piperidinyl)butyl]-
• 1-[3-(2,6-dimethylpiperidin-1-yl)butyl]indazol-3-amine
• 1-[3-(2,6-Dimethylpiperidin-1-yl)butyl]-1H-indazol-3-amine
• DTXSID70528084
• 89007-73-8

• Inchi： 1S/C18H28N4/c1-13-7-6-8-14(2)22(13)15(3)11-12-21-17-10-5-4-9-16(17)18(19)20-21/h4-5,9-10,13-15H,6-8,11-12H2,1-3H3,(H2,19,20)
• InChI Key： GPMKUSRTDJTHMC-UHFFFAOYSA-N
• SMILES： N1(C(C)CCN2C3C=CC=CC=3C(N)=N2)C(C)CCCC1C

Computed Properties

• Exact Mass: 300.23139691g/mol
• Monoisotopic Mass: 300.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.1Ų